Chilenine

• Molecular Formula: C20H17NO7
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 3-hydroxy-7,8-dimethoxy-17,19-dioxa-11-azapentacyclo[12.7.0.03,11.04,9.016,20]henicosa-1(21),4(9),5,7,14,16(20)-hexaene-2,10-dione
• InChI: InChI=1S/C20H17NO7/c1-25-13-4-3-12-16(17(13)26-2)19(23)21-6-5-10-7-14-15(28-9-27-14)8-11(10)18(22)20(12,21)24/h3-4,7-8,24H,5-6,9H2,1-2H3
• InChI Key: DJCOYPJXFKNBCF-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C1)C3(C(=O)C4=CC5=C(C=C4CCN3C2=O)OCO5)O)OC
• synonyms: chilenine

Description

Chilenine is a natural product found in Berberis actinacantha, Berberis vulgaris, and Berberis darwinii with data available.

Scientific Research Applications

Synthetic Applications
Chilenine, an isoindolobenzazepine alkaloid, has been a focal point for synthetic chemists due to its complex molecular structure and potential biological activities. A concise synthesis method of chilenine has been developed, employing a sequential reaction process that includes Friedel–Crafts acylation, amide cyclization to imide, and an intramolecular Friedel–Crafts type reaction, highlighting the synthetic versatility of oxalyl chloride as a two-carbon synthon (Kim, Jung, & Tuan, 2008). Another notable synthetic approach involves the formation of the benzazepine ring through an intramolecular Heck reaction, underscoring the skeletal challenges and the attractiveness of chilenine and similar benzazepine alkaloids as synthetic targets (Son, Min, & Kim, 2014).

Chemical Synthesis Innovations
The synthesis of chilenine has seen innovations such as the Lewis acid-promoted tandem desulfurization and hydroxylation of γ-phenylthio-substituted lactams, leading to the total synthesis of chilenine and showcasing a novel synthetic strategy for isoindolobenzazepine alkaloids (Yoda, Inoue, Ujihara, Mase, & Takabe, 2003). Additionally, a novel synthetic route has been reported, utilizing SmI2-mediated intramolecular reductive coupling reaction of phthalimides, further applied for the preparation of chilenine, demonstrating the elaboration of functionalized phthalimide derivatives (Yoda, Nakahama, Koketsu, & Takabe, 2002).

Alkaloid Chemistry
Chilenine, along with other aporhoeadane alkaloids, has garnered significant attention over the past decades, with synthetic efforts focused on the unique heterocyclic structures of these natural products. The approaches to these compounds and their major reactions have been extensively reviewed, reflecting the ongoing interest in the synthetic community towards these complex molecules (Leonard, 2012).